[(2-Acetyl-6,7-dichlorobenzo[b]thien-5-yl)oxy]acetic acid

• Molecular Formula: C12H8Cl2O4S
• Molecular Weight: 319.2 g/mol
• IUPAC Name: 2-[(2-acetyl-6,7-dichloro-1-benzothiophen-5-yl)oxy]acetic acid
• InChI: InChI=1S/C12H8Cl2O4S/c1-5(15)8-3-6-2-7(18-4-9(16)17)10(13)11(14)12(6)19-8/h2-3H,4H2,1H3,(H,16,17)
• InChI Key: OJWLCGPCMGKVSX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=CC(=C(C(=C2S1)Cl)Cl)OCC(=O)O

Description

[(2-Acetyl-6,7-dichlorobenzo[b]thien-5-yl)oxy]acetic acid is a useful research compound. Its molecular formula is C12H8Cl2O4S and its molecular weight is 319.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To 5.1 g of ethyl[(6,7-dichloro-2-acetylbenzo[b]thien-5-yl)oxy]acetate in 200 ml of 95% ethanol is added 150 ml of a 6N sodium hydroxide solution and the mixture is refluxed at 100° for 45 mins. The solvent is removed in vacuo to give a white slurry to which is added 250 ml of a 6N hydrochloric acid and 200 ml ethyl ether. The mixture is stirred for 2 hrs, filtered and the filter cake is distributed between 6N hydrochloric acid and ethyl ether. The organic layers are separated and the aqueous layers are extracted with ethyl ether. The combined organic extracts are washed, dried over anhydrous magnesium sulfate, filtered and the solvent is evaporated to give a solid. Recrystallization from acetone-hexane gives 2.2 g of [(2-acetyl-6,7-dichlorobenzo[b]thien-5-yl)oxy]acetic acid, mp 203°-205°.

Synthesis routes and methods II

Procedure details

To 5.1 g of ethyl [(6,7-dichloro-2-acetylbenzo[b]thien-5-yl)oxy]acetate in 200 ml of 95% ethanol is added 150 ml of a 6N sodium hydroxide solution and the mixture is refluxed at 100° for 45 mins. The solvent is removed in vacuo to give a white slurry to which is added 250 ml of a 6N hydrochloric acid and 200 ml ethyl ether. The mixture is stirred for 2 hrs, filtered and the filter cake is distributed between 6N hydrochloric acid and ethyl ether. The organic layers are separated and the aqueous layers are extracted with ethyl ether. The combined organic extracts are washed, dried over anhydrous magnesium sulfate, filtered and the solvent is evaporated to give a solid. Recrystallization from acetone-hexane gives 2.2 g of [(2-acetyl-6,7-dichlorobenzo[b]thien-5-yl)oxy]acetic acid, mp 203°-205°.